molecular formula C14H21ClO2S B8507693 4-octylbenzenesulfonyl Chloride CAS No. 54997-91-0

4-octylbenzenesulfonyl Chloride

Cat. No.: B8507693
CAS No.: 54997-91-0
M. Wt: 288.8 g/mol
InChI Key: XCVFPNHQWVSCQJ-UHFFFAOYSA-N
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Description

4-octylbenzenesulfonyl Chloride is a useful research compound. Its molecular formula is C14H21ClO2S and its molecular weight is 288.8 g/mol. The purity is usually 95%.
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Properties

CAS No.

54997-91-0

Molecular Formula

C14H21ClO2S

Molecular Weight

288.8 g/mol

IUPAC Name

4-octylbenzenesulfonyl chloride

InChI

InChI=1S/C14H21ClO2S/c1-2-3-4-5-6-7-8-13-9-11-14(12-10-13)18(15,16)17/h9-12H,2-8H2,1H3

InChI Key

XCVFPNHQWVSCQJ-UHFFFAOYSA-N

Canonical SMILES

CCCCCCCCC1=CC=C(C=C1)S(=O)(=O)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 1-phenyloctane (5.86 g, 30.8 mmol) in CHCl3 (50 mL) was added chlorosulfonic acid (17 mL, 29.8 g, 256 mmol) and the mixture was stirred at rt for 20 h. The mixture was poured on ice (200 mL) and extracted with EtOAc (3×100 mL). The combined extracts were washed with water, a solution of NaHCO3, and water, dried (Na2SO4), and concentrated in vacuo. The yellow oily residue (ca 80% yield) was used without further purification in the next reaction; 1H NMR (300 MHz, CDCl3) δ 0.87 (t, 3H, J=7 Hz), 1.27-1.32 (m, 10H), 1.64-1.66 (m, 2H), 2.72 (t, 2H, J=8 Hz), 7.42 (d, 2H, J=8 Hz), 7.93 (d, 2H, J=8 Hz).
Quantity
5.86 g
Type
reactant
Reaction Step One
Quantity
17 mL
Type
reactant
Reaction Step One
Name
Quantity
50 mL
Type
solvent
Reaction Step One
Yield
80%

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